Cas no 68146-94-1 (Propyl-1,3-benzenediol)

• Product Name: Propyl-1,3-benzenediol
• CAS No: 68146-94-1
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 2690231
• PubChem ID: 262060
• Update Time: 2024-03-01

Propyl-1,3-benzenediol Chemical and Physical Properties

Names and Identifiers

• 6-[10-[6-[10-(5-hydroxy-6-methylpiperidin-2-yl)decyl]-1,2,3,5,8,8a-hexahydroindolizin-8-yl]decyl]-2-methylpiperidin-3-ol
• Propyl-1,3-benzenediol
• 1,3-Benzenediol, propyl-

• Inchi： 1S/C9H12O2/c1-2-4-7-8(10)5-3-6-9(7)11/h3,5-6,10-11H,2,4H2,1H3
• InChI Key： XDCMHOFEBFTMNL-UHFFFAOYSA-N
• SMILES： OC1C=CC=C(C=1CCC)O

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes